Methyl 2-amino-2-phenylpropanoate
Overview
Description
Methyl 2-amino-2-phenylpropanoate is a chemical compound with the molecular formula C10H13NO2 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The InChI code for Methyl 2-amino-2-phenylpropanoate is1S/C10H13NO2/c1-10(11,9(12)13-2)8-6-4-3-5-7-8/h3-7H,11H2,1-2H3 . This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
Methyl 2-amino-2-phenylpropanoate has a molecular weight of 179.22 g/mol . It appears as a solid under normal conditions .Scientific Research Applications
Chemical Synthesis
Methyl 2-amino-2-phenylpropanoate is utilized in chemical synthesis as a building block for creating complex molecules. It serves as an amine source in decarboxylative transamination reactions, which are pivotal for producing arylmethylamines . These compounds are essential in the development of pharmaceuticals and agrochemicals.
Material Science
In material science, this compound finds its application as a precursor for synthesizing polymers and other materials that require specific structural features . Its incorporation into materials can alter properties like solubility, thermal stability, and reactivity, which are crucial for developing new materials with desired characteristics.
Chromatography
Methyl 2-amino-2-phenylpropanoate plays a role in chromatography as a standard for calibrating and testing the efficiency of chromatographic methods . Its distinct chemical properties allow it to serve as a benchmark for analyzing the separation capabilities of various chromatographic techniques.
Analytical Applications
In analytical chemistry, this compound is used for method development and validation. It’s often part of the suite of chemicals used to test the accuracy and precision of analytical instruments and methodologies .
Medicine
While direct applications in medicine are not extensively documented, the compound’s derivatives are explored for their potential medicinal properties. Heterocyclic compounds derived from Methyl 2-amino-2-phenylpropanoate are investigated for their therapeutic applications, including antiviral, anti-inflammatory, and anticancer activities .
Life Science Research
In life science research, Methyl 2-amino-2-phenylpropanoate is used in early-stage discovery. It’s part of a collection of chemicals that are provided to researchers exploring the biological activities of new compounds .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-amino-2-phenylpropanoate is a complex organic compound
Biochemical Pathways
Phenylpropanoids, a group of compounds to which Methyl 2-amino-2-phenylpropanoate belongs, are derived from the carbon backbone of amino acids phenylalanine and tyrosine . They serve as the starting point for the biosynthesis of a wide range of organic compounds . .
properties
IUPAC Name |
methyl 2-amino-2-phenylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-10(11,9(12)13-2)8-6-4-3-5-7-8/h3-7H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPSVDCFUZLGFKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)(C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60560155 |
Source
|
| Record name | Methyl 2-amino-2-phenylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-phenylpropanoate | |
CAS RN |
4507-41-9 |
Source
|
| Record name | Methyl 2-amino-2-phenylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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